Cas no 457928-60-8 ((R)-FlorhydralR)
(R)-FlorhydralR structure
Product Name:(R)-FlorhydralR
CAS No:457928-60-8
MF:C13H18O
MW:190.281424045563
CID:930028
PubChem ID:11183112
Update Time:2025-04-19
(R)-FlorhydralR Chemical and Physical Properties
Names and Identifiers
-
- (R)--Methyl-3-(1-methylethyl)benzenepropanal
- (R)-FlorhydralR
- (3R)-3-(3-propan-2-ylphenyl)butanal
- (R)-3-(3-isopropylphenyl)butanal
- (R)-florhydral.(R).
- A-Methyl-3-(1-methylethyl)benzenepropanal
- 457928-60-8
- (3R)-3-[3-(propan-2-yl)phenyl]butanal
- starbld0031801
- DTXSID10457925
-
- Inchi: 1S/C13H18O/c1-10(2)12-5-4-6-13(9-12)11(3)7-8-14/h4-6,8-11H,7H2,1-3H3/t11-/m1/s1
- InChI Key: OHRBQTOZYGEWCJ-LLVKDONJSA-N
- SMILES: O=CC[C@@H](C)C1C=CC=C(C=1)C(C)C
Computed Properties
- Exact Mass: 190.13600
- Monoisotopic Mass: 190.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 3.24990
(R)-FlorhydralR Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F405825-1mg |
(R)-FlorhydralR |
457928-60-8 | 1mg |
$92.00 | 2023-05-18 | ||
| TRC | F405825-2mg |
(R)-FlorhydralR |
457928-60-8 | 2mg |
$155.00 | 2023-05-18 | ||
| TRC | F405825-2.5mg |
(R)-FlorhydralR |
457928-60-8 | 2.5mg |
$184.00 | 2023-05-18 | ||
| TRC | F405825-5mg |
(R)-FlorhydralR |
457928-60-8 | 5mg |
$322.00 | 2023-05-18 | ||
| TRC | F405825-10mg |
(R)-FlorhydralR |
457928-60-8 | 10mg |
$569.00 | 2023-05-18 | ||
| TRC | F405825-25mg |
(R)-FlorhydralR |
457928-60-8 | 25mg |
$1303.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212684-2.5 mg |
(R)-FlorhydralR, |
457928-60-8 | 2.5 mg |
¥2,708.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212684-2.5mg |
(R)-FlorhydralR, |
457928-60-8 | 2.5mg |
¥2708.00 | 2023-09-05 | ||
| TRC | F405825-100mg |
(R)-FlorhydralR |
457928-60-8 | 100mg |
$ 7600.00 | 2023-09-07 |
(R)-FlorhydralR Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
457928-60-8 ((R)-FlorhydralR) Related Products
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- 2439-43-2(2-phenylbutanal)
- 125109-85-5(FlorhydralR)
- 2439-44-3(3-Methyl-2-phenylbutanal)
- 103-95-7(Cyclamen aldehyde)
- 6658-48-6(Benzenepropanal, a-methyl-4-(2-methylpropyl)-)
- 18127-01-0(3-(4-tert-butylphenyl)propanal)
- 5445-77-2(2-Methyl-3-phenylpropionaldehyde)
- 16251-77-7(3-phenylbutanal)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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